Cas no 84392-26-7 (2-(4-t-Butylphenyl)benzoic acid)

• Product Name: 2-(4-t-Butylphenyl)benzoic acid
• CAS No: 84392-26-7
• MF: C₁₇H₁₈O₂
• MW: 254.323625087738
• MDL: MFCD06802636
• CID: 707236
• PubChem ID: 13629286
• Update Time: 2025-11-01

2-(4-t-Butylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4'-(tert-Butyl)-[1,1'-biphenyl]-2-carboxylic acid
• [1,1'-Biphenyl]-2-carboxylicacid, 4'-(1,1-dimethylethyl)-
• 2-(4-TERT-BUTYLPHENYL)BENZOIC ACID
• AKOS000124558
• FT-0750510
• BB 0223784
• SCHEMBL3128352
• WYIJUURMGVBXEM-UHFFFAOYSA-N
• MFCD06802636
• 4'-(tert-Butyl)-[1,1'-biphenyl]-2-carboxylicacid
• CS-0206361
• 4'-tert-Butylbiphenyl-2-carboxylic acid
• 4'-Tert-butyl[1,1'-biphenyl]-2-carboxylic acid
• DTXSID80545429
• 2-(4-t-Butylphenyl)benzoic acid
• 84392-26-7

• MDL： MFCD06802636
• Inchi： 1S/C17H18O2/c1-17(2,3)13-10-8-12(9-11-13)14-6-4-5-7-15(14)16(18)19/h4-11H,1-3H3,(H,18,19)
• InChI Key： WYIJUURMGVBXEM-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1C1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 254.130679813g/mol
• Monoisotopic Mass: 254.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 371.4±11.0 °C at 760 mmHg
• Flash Point: 177.5±13.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(4-t-Butylphenyl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(4-t-Butylphenyl)benzoic acid

2-(4-t-Butylphenyl)benzoic Acid: An Overview of a Versatile Compound (CAS No. 84392-26-7)

2-(4-t-Butylphenyl)benzoic acid (CAS No. 84392-26-7) is a significant compound in the field of organic chemistry and pharmaceutical research. This aromatic carboxylic acid, characterized by its unique structural features, has garnered considerable attention due to its potential applications in various scientific and industrial domains. The compound's structure consists of a benzoic acid moiety attached to a 4-t-butylphenyl group, which imparts distinct chemical and physical properties that make it valuable for both academic and practical purposes.

The synthesis of 2-(4-t-Butylphenyl)benzoic acid can be achieved through several methods, including Friedel-Crafts acylation and Suzuki coupling reactions. These synthetic routes not only highlight the compound's versatility but also demonstrate the importance of precise reaction conditions to achieve high yields and purity. Recent advancements in catalytic systems have further optimized these processes, making the production of 2-(4-t-Butylphenyl)benzoic acid more efficient and cost-effective.

In terms of its physical properties, 2-(4-t-Butylphenyl)benzoic acid is a white crystalline solid with a melting point of approximately 150°C. Its solubility in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO) makes it suitable for various chemical reactions and analytical techniques. The compound's stability under different conditions is another key attribute that enhances its utility in laboratory settings.

The biological activity of 2-(4-t-Butylphenyl)benzoic acid has been the subject of extensive research. Studies have shown that this compound exhibits anti-inflammatory properties, making it a potential candidate for the development of new therapeutic agents. In particular, its ability to inhibit cyclooxygenase (COX) enzymes has been highlighted in several studies. COX enzymes are involved in the production of prostaglandins, which are key mediators of inflammation and pain. By selectively inhibiting these enzymes, 2-(4-t-Butylphenyl)benzoic acid can potentially reduce inflammatory responses without causing significant side effects.

Beyond its anti-inflammatory properties, 2-(4-t-Butylphenyl)benzoic acid has also been investigated for its potential as an anticancer agent. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism behind this activity is thought to involve the modulation of signaling pathways that control cell proliferation and survival. These findings suggest that 2-(4-t-Butylphenyl)benzoic acid could be a valuable lead compound for the development of novel anticancer drugs.

In addition to its therapeutic applications, 2-(4-t-Butylphenyl)benzoic acid has found use in materials science and nanotechnology. Its ability to form stable complexes with metal ions has led to its incorporation into metal-organic frameworks (MOFs), which have applications in gas storage, catalysis, and drug delivery systems. The tunable properties of MOFs derived from 2-(4-t-Butylphenyl)benzoic acid make them attractive candidates for advanced materials with tailored functionalities.

The environmental impact of 2-(4-t-Butylphenyl)benzoic acid is another important consideration. Recent studies have focused on assessing the biodegradability and ecotoxicity of this compound to ensure its safe use in industrial processes and consumer products. Preliminary results indicate that under appropriate conditions, 2-(4-t-Butylphenyl)benzoic acid can be effectively degraded by microorganisms, reducing its potential environmental impact.

In conclusion, 2-(4-t-Butylphenyl)benzoic acid (CAS No. 84392-26-7) is a multifaceted compound with a wide range of applications in chemistry, biology, and materials science. Its unique structural features and diverse biological activities make it a valuable subject for ongoing research and development. As new synthetic methods and applications continue to emerge, the significance of this compound is likely to grow further in the coming years.